Cas no 40221-44-1 (2-Pentanamine,N-(1-methylbutyl)-)

• Product Name: 2-Pentanamine,N-(1-methylbutyl)-
• CAS No: 40221-44-1
• MF: C₁₀H₂₃N
• MW: 157.296323060989
• CID: 334471
• PubChem ID: 117353
• Update Time: 2025-04-19

2-Pentanamine,N-(1-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanamine,N-(1-methylbutyl)-
• 1,1'-dimethyldibutylamine
• N-pentan-2-ylpentan-2-amine
• NS00058393
• Di(pentan-2-yl)amine
• 40221-44-1
• N-(1-Methylbutyl)-2-pentanamine
• EINECS 248-220-8
• 2-Methyl-N-(2-methylbutyl)-1-butanamine
• ZZJKGVPMLGIOTF-UHFFFAOYSA-N
• SCHEMBL276383
• AKOS000230022
• N-(pentan-2-yl)pentan-2-amine
• DTXSID40865337
• EINECS 254-846-2
• Bis(2-methylbutyl)amine
• 2-Pentanamine, N-(1-methylbutyl)-

• Inchi： 1S/C10H23N/c1-5-7-9(3)11-10(4)8-6-2/h9-11H,5-8H2,1-4H3
• InChI Key： ZZJKGVPMLGIOTF-UHFFFAOYSA-N
• SMILES： N(C(C)CCC)C(C)CCC

Computed Properties

• Exact Mass: 157.183
• Monoisotopic Mass: 157.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.774
• Boiling Point: 181.4°Cat760mmHg
• Flash Point: 45.7°C
• Refractive Index: 1.424